Cas no 63518-47-8 (cyclobutane-1,3-diol)
Cyclobutane-1,3-diol is a four-membered cyclic diol characterized by hydroxyl groups at the 1 and 3 positions. This compound is of interest in synthetic organic chemistry due to its strained ring structure, which imparts unique reactivity in ring-opening and functionalization reactions. It serves as a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The rigid cyclobutane framework enhances stereochemical control in synthesis, while the diol functionality allows for further derivatization, such as esterification or etherification. Its stability and solubility in common organic solvents facilitate handling in laboratory and industrial applications. Cyclobutane-1,3-diol is particularly useful in the development of conformationally constrained bioactive molecules.
cyclobutane-1,3-diol structure
Product Name:cyclobutane-1,3-diol
CAS No:63518-47-8
MF:C4H8O2
MW:88.1051216125488
MDL:MFCD22627868
CID:3187601
PubChem ID:3022709
Update Time:2025-05-28
cyclobutane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-CYCLOBUTANEDIOL
- cyclobutane-1,3-diol
- AKOS026743617
- SY233801
- cis-cyclobutane-1,3-diol
- MFCD28139477
- P18335
- DS-020861
- (1r,3r)-cyclobutane-1,3-diol
- cyclobutane-1,3-diol, cis
- F1913-0523
- 1332482-73-1
- 63518-47-8
- PB40299
- DB-170757
- MFCD22627868
- cyclobutane-1,3-diol, trans
- CS-0049637
- EN300-215283
- trans-Cyclobutane-1,3-diol
- (1s,3s)-cyclobutane-1,3-diol
- SB83815
- P20297
- CS-0056269
- AKOS018923753
- P20298
- Z2065357735
- PB40300
- AKOS034807326
- CS-0056268
- SY295395
- PS-16606
- MFCD28506109
- PS-16604
- SY166571
- EN300-193402
- 1332482-75-3
- EN300-193277
- DTXSID801347015
- PS-16605
- F8888-3467
- 816-680-4
- 825-420-9
- NCA51847
- HDC48275
- 891-019-0
-
- MDL： MFCD22627868
- Inchi： 1S/C4H8O2/c5-3-1-4(6)2-3/h3-6H,1-2H2
- InChI Key： STENYDAIMALDKF-UHFFFAOYSA-N
- SMILES： OC1CC(C1)O
Computed Properties
- Exact Mass: 88.052429494g/mol
- Monoisotopic Mass: 88.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 37.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 40.5Ų
cyclobutane-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR304355-1g |
Cyclobutane-1,3-diol |
63518-47-8 | 1g |
£790.00 | 2025-02-19 | ||
| abcr | AB535165- |
Cyclobutane-1,3-diol; . |
63518-47-8 | €470.00 | 2022-03-01 | |||
| abcr | AB535165-250 mg |
Cyclobutane-1,3-diol; . |
63518-47-8 | 250MG |
€340.50 | 2023-07-10 | ||
| TRC | C284916-100mg |
Cyclobutane-1,3-diol |
63518-47-8 | 100mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C284916-500mg |
Cyclobutane-1,3-diol |
63518-47-8 | 500mg |
$ 705.00 | 2022-04-01 | ||
| TRC | C284916-1g |
Cyclobutane-1,3-diol |
63518-47-8 | 1g |
$ 1090.00 | 2022-04-01 | ||
| abcr | AB535165-100 mg |
Cyclobutane-1,3-diol; . |
63518-47-8 | 100MG |
€190.90 | 2023-07-10 | ||
| abcr | AB535165-1 g |
Cyclobutane-1,3-diol; . |
63518-47-8 | 1g |
€784.20 | 2023-07-10 | ||
| Chemenu | CM539922-500mg |
Cyclobutane-1,3-diol |
63518-47-8 | 95%+ | 500mg |
$349 | 2022-12-31 | |
| Chemenu | CM539922-1g |
Cyclobutane-1,3-diol |
63518-47-8 | 95%+ | 1g |
$523 | 2022-12-31 |
cyclobutane-1,3-diol Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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